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Compound Name: Phenol-1-13C

CAS No.: 29809-11-8

Cat. No.: B3326940

Get Quote

This guide provides comprehensive safety and handling protocols for Phenol-1-¹³C, tailored for

researchers, scientists, and professionals in drug development. While this document focuses

on the ¹³C isotopically labeled form of phenol, it is critical to understand that the inclusion of the

stable carbon-13 isotope does not alter the chemical reactivity or the toxicological profile of the

molecule. Therefore, all safety precautions and handling guidelines applicable to phenol must

be strictly adhered to when working with Phenol-1-¹³C.

The primary hazard of phenol lies in its ability to be rapidly absorbed through the skin,

potentially leading to severe systemic toxicity.[1] Even small areas of skin exposure can be

fatal.[1][2] Furthermore, phenol is corrosive and can cause severe chemical burns to the skin

and eyes.[3][4][5] Due to its local anesthetic properties, initial contact may not cause immediate

pain, leading to a false sense of security and delayed response.[1][2] This guide is structured to

provide a deep understanding of these risks and the necessary protocols to mitigate them

effectively.

Section 1: Hazard Analysis and Risk Mitigation
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Phenol-1-¹³C is classified as acutely toxic if swallowed, inhaled, or in contact with skin.[3][4][5]

[6] It is also corrosive, causing severe skin burns and eye damage, and is suspected of causing

genetic defects.[3][4][5][6] Prolonged or repeated exposure may lead to organ damage.[3][5]

1.1. Routes of Exposure and Toxicological Profile

Dermal Absorption: This is the most significant route of exposure. Phenol is readily absorbed

through intact skin, leading to systemic toxicity that can affect the central nervous system,

liver, and kidneys.[7][8] The initial whitening of the skin is a key indicator of exposure.[1]

Inhalation: Phenol vapors are toxic and can cause severe irritation to the respiratory tract.[1]

[3] All work with concentrated solutions or solid phenol should be conducted in a certified

chemical fume hood.[7][9]

Ingestion: Ingestion of as little as one gram of phenol can be fatal.[1][2] It can cause severe

burns to the mouth and throat.[1]

Eye Contact: Phenol can cause severe eye damage and potentially blindness.[1][2]

1.2. Engineering Controls: The First Line of Defense

The primary engineering control for handling Phenol-1-¹³C is a properly functioning chemical

fume hood.[7] This is crucial for preventing the inhalation of toxic vapors and for containing any

potential spills. Centrifugation of phenol-containing solutions should be performed using sealed

safety cups to prevent the generation of aerosols, and tubes should only be opened inside a

fume hood.[7] An ANSI-approved eyewash station and safety shower must be immediately

accessible within a 10-second travel time from the work area.[7]

Section 2: Personal Protective Equipment (PPE) - A Self-
Validating System
The selection and proper use of PPE are critical for preventing exposure. A multi-layered

approach to PPE provides a self-validating system of protection.

2.1. Hand Protection
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The choice of gloves is paramount when handling phenol. Standard nitrile gloves offer

insufficient protection against concentrated phenol and should only be used for incidental

contact with dilute solutions (<10%), preferably in a double-gloved fashion.[7][9] For handling

concentrated phenol or for prolonged tasks, more robust gloves are mandatory.

Glove Material Protection Level Recommended Use

Butyl Rubber Excellent Handling concentrated phenol

Viton™ Excellent Handling concentrated phenol

Neoprene Good
Suitable for short-term work

with concentrated phenol

Nitrile Poor to Fair

Incidental contact with dilute

solutions (<10%) only; must be

changed immediately upon

contact.[7][9]

2.2. Body and Eye Protection

Eye Protection: Chemical splash goggles are the minimum requirement.[10] When there is a

significant risk of splashing, a face shield should be worn in addition to goggles.[7][8]

Body Protection: A lab coat should be worn over long-sleeved clothing and long pants.[9][10]

For tasks with a high splash potential, a chemical-resistant apron made of butyl rubber or

neoprene is recommended.[7][9] Closed-toe shoes are mandatory.[9][10]

Section 3: Standard Operating Procedures
3.1. Storage and Handling

Store Phenol-1-¹³C in a cool, dry, and well-ventilated area, away from heat sources and

incompatible materials such as strong oxidizers and bases.[1][11][12]

Containers should be kept tightly sealed and stored below eye level to minimize the risk of

spills causing facial or eye injuries.[7][8][12]

Transport phenol in secondary containment, such as a bottle carrier.[12]
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Always wash hands thoroughly after handling phenol, even if gloves were worn.[11]

3.2. Waste Disposal

All phenol-contaminated waste, including solutions, pipette tips, and gloves, is considered

hazardous waste and must be disposed of accordingly.[1][7][13] Do not pour phenol waste

down the drain.[14] Collect all contaminated materials in a clearly labeled, sealed, and

puncture-proof container for hazardous waste pickup.[2][14]

Section 4: Emergency Procedures - A Logical Workflow
Immediate and correct response to a phenol exposure is critical to minimizing harm.

4.1. Skin Exposure

Rapid decontamination is crucial.[9] The primary goal is to remove the phenol and prevent

further absorption.

Immediate Action: Move to the nearest emergency shower or drench hose.[7]

Clothing Removal: Immediately remove all contaminated clothing while under the shower.[7]

[11] Phenol can penetrate most clothing, including leather.[1]

Decontamination Protocol:

Option A (Preferred): After an initial water flush, liberally apply low-molecular-weight

polyethylene glycol (PEG 300 or PEG 400) to the affected area.[2][9] PEG is more

effective than water at removing phenol from the skin.[2]

Option B (If PEG is unavailable): Flush the affected area with copious amounts of water for

at least 15 minutes.[1][11] For large exposures, a high-density shower is preferable to

minimize dilution and spreading of the phenol.[15]

Seek Medical Attention: Call for emergency medical assistance immediately, even if no pain

is felt.[7][10]

4.2. Eye Exposure
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Immediate Flushing: Go to the nearest eyewash station and flush the eyes with copious

amounts of water for at least 15 minutes, holding the eyelids open.[1][11]

Remove Contact Lenses: If present and easily removable, take out contact lenses.[3][16]

Seek Medical Attention: Obtain immediate medical attention.[1][11]

4.3. Inhalation

Move the affected person to fresh air immediately and seek medical attention.[3][9][11]

4.4. Ingestion

Do not induce vomiting.[9] If the person is conscious and able to swallow, give them 4 to 8

ounces of milk or water to drink.[9] Seek immediate medical attention.[9][11]

4.5. Spill Response

Small Spills (<50 mL): Wearing appropriate PPE, absorb the spill with an inert absorbent

material like vermiculite or paper towels.[2][11] Place the contaminated material in a sealed

container for hazardous waste disposal.[2][11]

Large Spills (>50 mL) or Spills of Heated Phenol: Evacuate the laboratory, close the doors,

and contact your institution's environmental health and safety department immediately.[2][11]

Experimental Protocol: Preparation of a 10 mg/mL
Phenol-1-¹³C Stock Solution
This protocol outlines the steps for safely preparing a stock solution of Phenol-1-¹³C. This

procedure must be performed entirely within a certified chemical fume hood.

Materials:

Phenol-1-¹³C (solid)

Anhydrous ethanol

Glass vials with PTFE-lined caps
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Calibrated analytical balance

Spatula

Volumetric flasks

Pipettes and pipette tips

Appropriate PPE (butyl rubber gloves, chemical splash goggles, face shield, lab coat)

Procedure:

Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the

appropriate height.

Weighing: Carefully weigh the desired amount of solid Phenol-1-¹³C directly into a tared

glass vial on an analytical balance located inside the fume hood.

Solubilization: Add a small amount of anhydrous ethanol to the vial to dissolve the Phenol-1-

¹³C.

Transfer: Quantitatively transfer the dissolved Phenol-1-¹³C solution to the appropriate

volumetric flask.

Dilution: Bring the solution to the final volume with anhydrous ethanol.

Mixing: Cap the flask and invert several times to ensure homogeneity.

Storage: Transfer the final solution to a clearly labeled storage vial. The label should include

the compound name (Phenol-1-¹³C), concentration, solvent, date of preparation, and

appropriate hazard pictograms.

Waste Disposal: Dispose of all contaminated materials (e.g., weigh paper, pipette tips) in the

designated hazardous waste container.

Decontamination: Clean the work area thoroughly. Remove PPE and wash hands.
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Phenol Exposure Event

Immediate Actions

Decontamination Protocols

Medical Intervention

Skin, Eye, or Inhalation
Exposure Occurs

Alert Others & Call for Help

Step 1

Remove Victim from
Contaminated Area

Step 2

Initiate Decontamination
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Step 3

Skin: Remove Clothing,
Flush with Water, Apply PEG
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Eyes: Flush with Water
for at least 15 minutes

If Eye Exposure

Seek Immediate Professional
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for phenol exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phenol-1-¹³C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3326940/docs#an-in-depth-technical-guide-to-the-
safe-handling-of-phenol-1-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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